Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 51626-33-6
• MF: C₁₁H₈ClN₃
• MW: 217.654320716858
• MDL: MFCD00455809
• CID: 860427
• PubChem ID: 329830269
• Update Time: 2025-08-03

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
• 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
• VS-02256
• BCA62633
• AKOS000123651
• STK801346
• BBL009923
• 51626-33-6
• 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
• DTXSID00372739

• MDL： MFCD00455809
• Inchi： 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： MWXQWRGAGVHIDR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.04100
• Monoisotopic Mass: 217.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61000
• LogP: 2.70578

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information

• Hazardous Material transportation number：UN3439
• Hazard Category Code： 22
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles